glabredelphinine
glabredelphinine
Brand Name:
Vulcanchem
CAS No.:
132160-37-3
VCID:
VC0237860
InChI:
InChI=1S/C22H33NO6/c1-4-23-9-19(2)6-5-13(24)21-11-7-10-12(29-3)8-20(27,14(11)15(10)25)22(28,18(21)23)17(26)16(19)21/h5-6,10-18,24-28H,4,7-9H2,1-3H3/t10-,11-,12+,13+,14-,15+,16-,17+,18?,19+,20-,21?,22?/m1/s1
SMILES:
CCN1CC2(C=CC(C34C2C(C(C31)(C5(CC(C6CC4C5C6O)OC)O)O)O)O)C
Molecular Formula:
C22H33NO6
Molecular Weight:
407.5 g/mol
glabredelphinine
CAS No.: 132160-37-3
Main Products
VCID: VC0237860
Molecular Formula: C22H33NO6
Molecular Weight: 407.5 g/mol
| CAS No. | 132160-37-3 |
|---|---|
| Product Name | glabredelphinine |
| Molecular Formula | C22H33NO6 |
| Molecular Weight | 407.5 g/mol |
| IUPAC Name | (2R,3R,4S,5S,6S,8R,13R,16S,17R,18S)-11-ethyl-6-methoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadec-14-ene-4,8,9,16,18-pentol |
| Standard InChI | InChI=1S/C22H33NO6/c1-4-23-9-19(2)6-5-13(24)21-11-7-10-12(29-3)8-20(27,14(11)15(10)25)22(28,18(21)23)17(26)16(19)21/h5-6,10-18,24-28H,4,7-9H2,1-3H3/t10-,11-,12+,13+,14-,15+,16-,17+,18?,19+,20-,21?,22?/m1/s1 |
| Standard InChIKey | DTGBDZOZFYXFTM-PBLYUVJZSA-N |
| Isomeric SMILES | CCN1C[C@@]2(C=C[C@@H](C34[C@@H]2[C@@H](C(C31)([C@]5(C[C@@H]([C@H]6C[C@@H]4[C@@H]5[C@H]6O)OC)O)O)O)O)C |
| SMILES | CCN1CC2(C=CC(C34C2C(C(C31)(C5(CC(C6CC4C5C6O)OC)O)O)O)O)C |
| Canonical SMILES | CCN1CC2(C=CC(C34C2C(C(C31)(C5(CC(C6CC4C5C6O)OC)O)O)O)O)C |
| Synonyms | 2(3)-dehydro-6-demethyl-18-demethoxydelcosine glabredelphinine |
| PubChem Compound | 164324 |
| Last Modified | Nov 09 2021 |
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